Cas no 181864-78-8 (2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride)

• Product Name: 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride
• CAS No: 181864-78-8
• Molecular Formula: C₁₇H₃₅NP+^.Cl-
• Molecular Weight: 319.8933
• MDL: MFCD05664248
• CID: 226386
• PubChem ID: 15535162

2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride Properties

Names and Identifiers

• Ethanaminium,2-(dicyclohexylphosphino)-N,N,N-trimethyl-, chloride (1:1)
• 2-(Dicyclohexylphosphinoethyl)Trimethylammonium Chloride
• [2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride
• 2-dicyclohexylphosphanylethyl(trimethyl)azanium,chloride
• (Cy2PC2H4NMe3)Cl
• cyclohexyl-amphos chloride
• Ethanaminium,2-(dicyclohexylphosphino)-N,N,N-trimethyl-,chloride
• 2-(DICYCLOHEXYLPHOSPHINOETHYL)TRIMETHYL&
• 2-(Dicyclohexylphosphinoethyl)trimethylammonium chloride,97%
• [2-(Dicyclohexylphosphino)ethyl]trimethylammoniumchloride,min.95%
• [2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride, min. 95%
• 2-(Dicyclohexylphosphanyl)-N,N,N-trimethylethan-1-aminium chloride
• BP-12213
• 181864-78-8
• 2-(dicyclohexylphosphino)-n,n,n-trimethylethanaminium chloride
• AKOS025294765
• J-011640
• 2-dicyclohexylphosphanylethyl(trimethyl)azanium;chloride
• SCHEMBL226815
• DTXSID00573805
• [2-(Dicyclohexylphosphino)ethyl]trimethylammoniumchloride
• 2-(dicyclohexylphosphino)-n,n,n-trimethylethanaminiumchloride
• CS-0087467
• MFCD05664248

• MDL： MFCD05664248
• InChIKey： ADRQXJKZPSRURO-UHFFFAOYSA-M
• Inchi： InChI=1S/C17H35NP.ClH/c1-18(2,3)14-15-19(16-10-6-4-7-11-16)17-12-8-5-9-13-17;/h16-17H,4-15H2,1-3H3;1H/q+1;/p-1
• SMILES： [Cl-].C[N+](CCP(C1CCCCC1)C1CCCCC1)(C)C

Computed Properties

• Exact Mass: 319.22000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 319.2195648g/mol
• Heavy Atom Count: 20
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 1.84390
• PSA: 13.59000
• Melting Point: 223 °C (dec.)(lit.)
• Color/Form: Not available
• Stability/Shelf Life: hygroscopic
• Solubility: Not available

2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride Security Information

• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： 36/37/38

2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts